Cas no 1903163-76-7 (2-(1-(3-(benzyloxy)benzoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-(1-(3-(benzyloxy)benzoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
• CAS No: 1903163-76-7
• MF: C₂₅H₂₄N₂O₄
• MW: 416.469066619873
• CID: 6425138
• PubChem ID: 92078844
• Update Time: 2025-07-15

2-(1-(3-(benzyloxy)benzoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• AKOS025341713
• F6473-4188
• 2-[1-(3-phenylmethoxybenzoyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• 2-{1-[3-(benzyloxy)benzoyl]azetidin-3-yl}-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione
• 1903163-76-7
• 2-(1-(3-(benzyloxy)benzoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

• Inchi： 1S/C25H24N2O4/c28-23(18-9-6-10-20(13-18)31-16-17-7-2-1-3-8-17)26-14-19(15-26)27-24(29)21-11-4-5-12-22(21)25(27)30/h1-10,13,19,21-22H,11-12,14-16H2
• InChI Key： FVCUHZPAXKZRAQ-UHFFFAOYSA-N
• SMILES： O=C1C2CC=CCC2C(N1C1CN(C(C2C=CC=C(C=2)OCC2C=CC=CC=2)=O)C1)=O

Computed Properties

• Exact Mass: 416.17360725g/mol
• Monoisotopic Mass: 416.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(1-(3-(benzyloxy)benzoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

Recent Advances in the Study of 2-(1-(3-(benzyloxy)benzoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione (CAS: 1903163-76-7)

In recent years, the compound 2-(1-(3-(benzyloxy)benzoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione (CAS: 1903163-76-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine and tetrahydroisoindole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following report synthesizes the latest research findings on this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-(1-(3-(benzyloxy)benzoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione involves a multi-step process that includes the coupling of a benzyloxybenzoyl group to an azetidine ring, followed by the introduction of the tetrahydroisoindole-dione moiety. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further biological evaluation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound.

From a biological perspective, this compound has demonstrated notable activity as an inhibitor of specific kinases and proteases, which are critical targets in cancer and inflammatory diseases. In vitro studies have shown that it effectively binds to the active sites of these enzymes, disrupting their function and leading to reduced cell proliferation and inflammation. Moreover, preliminary in vivo studies in animal models have indicated favorable pharmacokinetic properties, including good oral bioavailability and moderate half-life, suggesting its potential as a lead compound for drug development.

One of the most exciting developments is the compound's application in targeted therapy for resistant cancers. Researchers have found that 2-(1-(3-(benzyloxy)benzoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione can overcome resistance mechanisms in certain cancer cell lines, making it a candidate for combination therapies with existing chemotherapeutic agents. Additionally, its ability to modulate immune responses has sparked interest in its use for autoimmune diseases, where it may help regulate aberrant immune activity without causing broad immunosuppression.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as potential off-target effects, metabolic stability, and scalability of synthesis need to be addressed in future research. Ongoing studies are focusing on structural modifications to enhance selectivity and reduce toxicity, as well as exploring novel delivery systems to improve its therapeutic index.

In conclusion, 2-(1-(3-(benzyloxy)benzoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione represents a versatile and potent molecule with broad applications in medicinal chemistry. Its unique structure and biological activity make it a valuable subject for further investigation, with the potential to yield new therapeutic agents for challenging diseases. Continued research and collaboration across disciplines will be essential to fully realize its clinical potential.